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Compound of Interest

Compound Name: Ammonium hexafluoroaluminate

Cat. No.: B1581255 Get Quote

An In-depth Technical Guide to Ammonium Hexafluoroaluminate (CAS 7784-19-2)

This guide provides a comprehensive overview of the chemical and physical properties,

synthesis, and thermal decomposition of Ammonium Hexafluoroaluminate, intended for

researchers, scientists, and professionals in drug development and materials science.

Core Properties
Ammonium hexafluoroaluminate, with the chemical formula (NH₄)₃AlF₆, is a white,

crystalline solid at room temperature.[1][2] It is also known by several synonyms, including

ammonium cryolite, triammonium hexafluoroaluminate, and ammonium aluminum fluoride.[1]

This inorganic compound is freely soluble in water, a characteristic attributed to the strong

interactions between the ammonium ions and water molecules.[1][3] Its solubility in water is

reported to increase with temperature.[1]

Physical and Chemical Data
The key physical and chemical properties of Ammonium Hexafluoroaluminate are

summarized in the table below.
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Property Value References

CAS Number 7784-19-2 [2]

Molecular Formula (NH₄)₃AlF₆ [2]

Molecular Weight 195.09 g/mol [2][4]

Appearance White crystalline powder [2][4][5]

Density 1.78 g/cm³ at 20°C [2][4]

Melting Point 126.1 °C (259.0 °F; 399.2 K) [2][4]

Boiling Point 239.5 °C (463.1 °F; 512.6 K) [2][4]

Crystal Structure Cubic [3]

Water Solubility 8 g/L at 25°C [6]

Safety and Handling
Ammonium hexafluoroaluminate is classified as toxic if swallowed, in contact with skin, or if

inhaled.[7] It is stable under normal conditions but is hygroscopic.[8] Incompatible materials

include strong oxidizing agents.[8] When heated to decomposition, it emits toxic fumes of

fluorides, nitrogen oxides, and ammonia.[5] Appropriate personal protective equipment,

including gloves, eye protection, and respiratory protection, should be used when handling this

compound.[7]

Experimental Protocols
Detailed experimental procedures for the synthesis and thermal analysis of Ammonium
Hexafluoroaluminate are provided below.

Synthesis of Ammonium Hexafluoroaluminate
This protocol describes the preparation of Ammonium Hexafluoroaluminate from aluminum

hydroxide and ammonium fluoride.[2][5]

Methodology:
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Preparation of Reactants: Prepare a concentrated aqueous solution of ammonium fluoride

(NH₄F). Separately, prepare freshly precipitated hydrated aluminum oxide (Al(OH)₃·nH₂O) by

reacting an aluminum salt solution with a base (e.g., ammonium hydroxide).

Reaction: In a suitable reaction vessel, heat the concentrated ammonium fluoride solution.

Portionwise, add the freshly precipitated hydrated aluminum oxide to the hot NH₄F solution

with vigorous stirring. A gelatinous precipitate of (NH₄)₃AlF₆ will form.

Precipitation and Digestion: Continue heating and stirring the mixture. The solution can be

boiled down to encourage the settlement of the gelatinous precipitate.

Isolation: Separate the precipitate from the supernatant liquid via decantation or suction

filtration.

Washing: Wash the collected precipitate with an alcohol-water solution to remove any

unreacted starting materials and soluble byproducts.

Drying: Dry the purified product in an oven at 105°C to obtain the final white crystalline

powder of Ammonium Hexafluoroaluminate.[5]

Characterization: The identity and purity of the synthesized compound can be confirmed

using techniques such as X-ray Diffraction (XRD) and Infrared (IR) Spectroscopy.

Reactant Preparation

Reaction Product Isolation and Purification Final Product
Conc. NH₄F Solution

Add Al(OH)₃ to
hot NH₄F solution

Freshly Precipitated
Al(OH)₃·nH₂O

Precipitation &
Digestion

Forms gelatinous
precipitate Filtration Wash with

Alcohol-Water Dry at 105°C (NH₄)₃AlF₆ Powder
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Synthesis Workflow for Ammonium Hexafluoroaluminate.
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Thermal Decomposition of Ammonium
Hexafluoroaluminate
This protocol is based on the comprehensive thermal analysis (DTA-TGA) of Ammonium
Hexafluoroaluminate to produce high-purity, anhydrous aluminum fluoride.[8]

Methodology:

Sample Preparation: Place approximately 10 mg of (NH₄)₃AlF₆ into a platinum crucible. Use

calcined α-Al₂O₃ as a reference material.

Instrumentation: Utilize a simultaneous thermal analyzer (DTA-TGA). The experiment should

be conducted under an inert argon atmosphere with a controlled flow rate (e.g., 20 mL/min).

Heating Program: Heat the sample from ambient temperature to above 400°C. A controlled

heating rate (e.g., 10°C/min) is recommended to resolve the distinct decomposition steps.

Data Acquisition: Record the mass loss (TGA) and differential thermal analysis (DTA) data

throughout the heating program.

Analysis: The thermal decomposition occurs in three distinct steps, which can be identified

by the endothermic peaks in the DTA curve and the corresponding mass loss in the TGA

curve.

For Preparative Scale: To prepare anhydrous AlF₃, place a larger quantity (e.g., 40 g) of

(NH₄)₃AlF₆ in a graphite crucible within a resistance furnace under an argon shield. Heat the

sample to 400°C and hold for 3 hours to ensure complete decomposition.[8]

Product Characterization: The final product, anhydrous AlF₃, can be characterized by X-ray

Diffraction (XRD) to confirm its crystalline phase.

Thermal Decomposition Pathway
The thermal decomposition of Ammonium Hexafluoroaluminate proceeds through a three-

step reaction pathway, ultimately yielding anhydrous aluminum fluoride (AlF₃).[7][8] The

intermediate products are NH₄AlF₄ and AlF₃(NH₄F)₀.₆₉.[7][8]
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Step Reaction
Starting
Temperature (°C)

Solid Product

1

(NH₄)₃AlF₆(s) →

NH₄AlF₄(s) + 2NH₃(g)

+ 2HF(g)

194.9 NH₄AlF₄

2

NH₄AlF₄(s) →

AlF₃(NH₄F)₀.₆₉(s) +

0.31NH₃(g) +

0.31HF(g)

222.5 AlF₃(NH₄F)₀.₆₉

3

AlF₃(NH₄F)₀.₆₉(s) →

AlF₃(s) + 0.69NH₃(g)

+ 0.69HF(g)

258.4 AlF₃

Table adapted from Hu et al., 2011.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

http://www.ysxbcn.com/down/paperDown.aspx?id=31546
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(NH₄)₃AlF₆

(Ammonium Hexafluoroaluminate)

NH₄AlF₄
(Ammonium Tetrafluoroaluminate)

  Δ, ~195°C
- 2NH₃

- 2HF

AlF₃(NH₄F)₀.₆₉
(Intermediate)

  Δ, ~223°C
- 0.31NH₃

- 0.31HF

AlF₃

(Anhydrous Aluminum Fluoride)

  Δ, ~258°C
- 0.69NH₃

- 0.69HF

Click to download full resolution via product page

Thermal Decomposition Pathway of (NH₄)₃AlF₆.

Applications
The primary application of Ammonium Hexafluoroaluminate is in the preparation of high-

purity, anhydrous aluminum fluoride.[5][8] Anhydrous AlF₃ is a crucial component in aluminum

smelting and other industrial processes.[1] Additionally, Ammonium Hexafluoroaluminate has

been utilized as a precursor in the synthesis of certain zeolites.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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